(3E)-3-{[(2-fluorophenyl)amino]methylene}-1-(3-methylbenzyl)-1H-2,1-benzothiazin-4(3H)-one 2,2-dioxide

• IUPAC Name: (3E)-3-[(2-fluoroanilino)methylidene]-1-[(3-methylphenyl)methyl]-2,2-dioxo-2λ6,1-benzothiazin-4-one
• InChI: InChI=1S/C23H19FN2O3S/c1-16-7-6-8-17(13-16)15-26-21-12-5-2-9-18(21)23(27)22(30(26,28)29)14-25-20-11-4-3-10-19(20)24/h2-14,25H,15H2,1H3/b22-14+
• InChI Key: NBOODHXJJQOHCE-HYARGMPZSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2C3=CC=CC=C3C(=O)C(=CNC4=CC=CC=C4F)S2(=O)=O
• Isomeric SMILES: CC1=CC(=CC=C1)CN2C3=CC=CC=C3C(=O)/C(=C\NC4=CC=CC=C4F)/S2(=O)=O
• Molecular Formula: C23H19FN2O3S
• Molecular Weight: 422.5 g/mol
• CAS No.: 892304-13-1

Description

(3E)-3-{[(2-fluorophenyl)amino]methylene}-1-(3-methylbenzyl)-1H-2,1-benzothiazin-4(3H)-one 2,2-dioxide is a useful research compound. Its molecular formula is C23H19FN2O3S and its molecular weight is 422.47. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Derivative Formation

The research by Knollmüller (1971) describes the synthesis of benzothiadiazine derivatives, including (3E)-3-{[(2-fluorophenyl)amino]methylene}-1-(3-methylbenzyl)-1H-2,1-benzothiazin-4(3H)-one 2,2-dioxide. These derivatives are produced through reactions involving alkyl halides and methylene iodide, leading to various forms like mono- and dialkyl derivatives (Knollmüller, 1971).

Antitumor Properties

A significant aspect of this compound is its antitumor properties. Hutchinson et al. (2001) synthesized a series of fluorinated 2-(4-amino-3-substituted-phenyl)benzothiazoles, exhibiting potent cytotoxicity in sensitive human breast cell lines. Their study highlights the potential of such compounds in pharmaceutical and preclinical development for cancer treatment (Hutchinson et al., 2001).

Molecular Interactions and Fluorescence Enhancement

Shukla et al. (2014) explored the lp⋯π intermolecular interactions in derivatives of 1,2,4-triazoles, including those with fluoro and chloro substituents. Their research provides insights into the molecular interactions and fluorescence properties of these derivatives (Shukla et al., 2014).

Bioactivation and Deactivation

Wang and Guengerich (2012) investigated the bioactivation and deactivation pathways of fluorinated 2-aryl-benzothiazole antitumor molecules. They found that enzymes like cytochrome P450 1A1 and 2W1 play a crucial role in mediating bioactivation, leading to the formation of reactive intermediates and DNA adducts, essential for the antitumor activities of these compounds (Wang & Guengerich, 2012).

Synthesis and Structural Analysis

The synthesis and characterization of these compounds are integral to understanding their properties. Yang et al. (2002) and other researchers have developed synthesis methods and conducted structural analyses to explore the chemical nature and potential applications of these derivatives in various fields (Yang et al., 2002).